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Compound of Interest

Compound Name: Chimassorb 2020

Cat. No.: B8282987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chimassorb 2020 is a high-molecular-weight hindered amine light stabilizer (HALS) widely

utilized in the polymer industry to protect materials from degradation caused by exposure to

light and heat.[1][2][3][4][5] Its oligomeric nature and high molecular weight (typically in the

range of 2600–3400 g/mol ) ensure low volatility and high resistance to extraction, providing

long-term stability to the polymer matrix.[1][6] This technical guide provides a comprehensive

overview of the spectroscopic methods used to characterize Chimassorb 2020, offering

detailed experimental protocols and data interpretation for researchers and scientists.

Chemical Structure and Properties
Chimassorb 2020 is a complex oligomeric substance. Its chemical name is 1,6-

Hexanediamine, N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)-polymer with 2,4,6-trichloro-1,3,5-

triazine, reaction products with N-butyl-1-butanamine and N-butyl-2,2,6,6-tetramethyl-4-

piperidinamine.[1][6]

Table 1: Physical and Chemical Properties of Chimassorb 2020
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Property Value Reference

Chemical Name

1,6-Hexanediamine, N,N'-

bis(2,2,6,6-tetramethyl-4-

piperidinyl)-polymer with 2,4,6-

trichloro-1,3,5-triazine, reaction

products with N-butyl-1-

butanamine and N-butyl-

2,2,6,6-tetramethyl-4-

piperidinamine

[1][6]

CAS Number 192268-64-7 [1][6]

Molecular Weight 2600 - 3400 g/mol [1][6]

Appearance Slightly yellow granules [1][6]

Melting Range 120 - 150 °C [1][5]

Mechanism of Action: The Denisov Cycle
Chimassorb 2020, like other HALS, functions as a light stabilizer not by absorbing UV

radiation, but by scavenging free radicals that are formed during the photo-oxidation of the

polymer. This regenerative mechanism is known as the Denisov Cycle. The hindered amine

functionality is oxidized to a stable nitroxyl radical, which then traps and deactivates the

harmful polymer alkyl and peroxy radicals, thus inhibiting the degradation cascade.
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Sample Preparation

Data Acquisition

Data Analysis

Chimassorb 2020 Powder

Place small amount of powder
on ATR crystal

Apply consistent pressure

Collect background spectrum
of clean ATR crystal

Acquire FTIR spectrum
(e.g., 4000-400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution)

Process spectrum
(baseline correction, ATR correction)

Identify characteristic peaks

Compare with reference spectra
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Sample Preparation

Data Acquisition

Data Analysis

Weigh ~20-50 mg of
Chimassorb 2020

Dissolve in ~0.7 mL of
deuterated solvent (e.g., CDCl₃)

Filter into an NMR tube

Acquire ¹H NMR spectrum

Acquire ¹³C NMR spectrum

Process spectra
(phasing, baseline correction)

Integrate ¹H signals

Assign signals to structural features
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Sample Preparation

Data Acquisition

Data Analysis

Prepare a stock solution of
Chimassorb 2020 in a

UV-transparent solvent (e.g., acetonitrile)

Dilute stock solution to obtain
an absorbance in the linear range (0.1 - 1.0 AU)

Record baseline with a cuvette
containing the pure solvent

Measure the absorbance spectrum
of the sample solution (e.g., 200-400 nm)

Identify the wavelength(s)
of maximum absorbance (λmax)

Quantify concentration using
the Beer-Lambert law (if applicable)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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